Cas no 393823-60-4 (N-(3-bromophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: N-(3-bromophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393823-60-4
• MF: C₂₀H₁₈BrN₃S
• MW: 412.346022129059
• CID: 5923506
• PubChem ID: 4339869
• Update Time: 2025-06-03

N-(3-bromophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide, N-(3-bromophenyl)-3,4-dihydro-1-phenyl-
• N-(3-bromophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• AKOS024580822
• F0533-0023
• 393823-60-4
• N-(3-bromophenyl)-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• N-(3-bromophenyl)-1-phenyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• N-(3-bromophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

• Inchi： 1S/C20H18BrN3S/c21-16-8-4-9-17(14-16)22-20(25)24-13-12-23-11-5-10-18(23)19(24)15-6-2-1-3-7-15/h1-11,14,19H,12-13H2,(H,22,25)
• InChI Key： OEAAJWZOERAQEG-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=CC(Br)=C1)=S)C2C1=CC=CC=C1

Computed Properties

• Exact Mass: 411.04048g/mol
• Monoisotopic Mass: 411.04048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 532.7±60.0 °C(Predicted)
• pka: 13.14±0.40(Predicted)

Additional information on N-(3-bromophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

Introduction to N-(3-bromophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide (CAS No. 393823-60-4)

N-(3-bromophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 393823-60-4, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The unique structural features of this molecule, including its pyrrolo[1,2-a]pyrazine core and the presence of both phenyl and bromophenyl substituents, make it a valuable scaffold for further derivatization and investigation.

The< b>N-(3-bromophenyl)-1-phenyl moiety in the molecular structure contributes to the compound's reactivity and potential interactions with biological targets. The bromine atom at the 3-position of the phenyl ring enhances electrophilicity, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry for introducing diverse functional groups and exploring new pharmacophores. The< b>-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine core is a well-known scaffold in drug discovery due to its ability to form stable hydrogen bonds and its presence in several bioactive natural products.

In recent years, there has been a growing interest in pyrrolo[1,2-a]pyrazine derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The< b>-carbothioamide functional group at the 2-position of the pyrrolopyrazine ring adds another layer of complexity to the molecule, influencing its solubility and metabolic stability. This group is also known to enhance binding affinity to certain protein targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies using software like AutoDock Vina have been instrumental in identifying potential binding interactions between N-(3-bromophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide and target proteins. These studies have revealed that the compound can effectively bind to kinases such as EGFR and HER2, which are overexpressed in various cancers.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromophenyl group necessitates careful handling to avoid unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrrolopyrazine core efficiently. These methods not only improve yield but also minimize byproduct formation.

Evaluation of N-(3-bromophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide in cellular assays has provided valuable insights into its potential therapeutic applications. In vitro studies have demonstrated that this compound can inhibit the proliferation of cancer cells by disrupting signaling pathways involved in cell growth and survival. Additionally, it has shown modest activity against certain drug-resistant cancer cell lines.

The< b>-carbothioamide group has been found to enhance the bioavailability of pyrrolopyrazine derivatives by improving their water solubility. This property is crucial for drug development as it allows for better absorption and distribution within the body. Further modifications to this group may lead to even more effective therapeutic agents with improved pharmacokinetic profiles.

The role of computational modeling in drug discovery cannot be overstated. By leveraging machine learning algorithms and large datasets of bioactive compounds, researchers can predict new molecular structures with high potential for biological activity. N-(3-bromophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide serves as an excellent example of how computational tools can guide experimental design and accelerate the discovery process.

In conclusion，N-(3-bromophenyl)-1-phenyl-1H、
2、 H、 4、 H-pyrrolo[ 1、 2-a] pyrazine
-carbothioamide (CAS No.
) is a promising
pharmaceutical intermediate with
significant potential for further
development。 Its unique structure
and functional groups make it a
valuable candidate for drug discovery
efforts aimed at treating various
diseases， particularly cancers。 With
continued research and innovation，
this compound is poised to make a
meaningful impact on future medical treatments。